Cas no 2172453-27-7 (3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidopentanoic acid)

• Product Name: 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidopentanoic acid
• CAS No: 2172453-27-7
• MF: C₂₄H₂₄N₂O₅
• MW: 420.457766532898
• CID: 6519069
• PubChem ID: 165556534
• Update Time: 2025-06-07

3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidopentanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidopentanoic acid
• 3-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-ynamido]pentanoic acid
• EN300-1550991
• 2172453-27-7

• Inchi： 1S/C24H24N2O5/c1-2-16(14-23(28)29)26-22(27)12-7-13-25-24(30)31-15-21-19-10-5-3-8-17(19)18-9-4-6-11-20(18)21/h3-6,8-11,16,21H,2,13-15H2,1H3,(H,25,30)(H,26,27)(H,28,29)
• InChI Key： MUZHBQSXAMTFOJ-UHFFFAOYSA-N
• SMILES： O(C(NCC#CC(NC(CC(=O)O)CC)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 420.16852187g/mol
• Monoisotopic Mass: 420.16852187g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 8
• Complexity: 702
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 105Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidopentanoic acid

Introduction to 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidopentanoic Acid (CAS No. 2172453-27-7)

3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidopentanoic acid is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound, identified by its CAS number 2172453-27-7, represents a novel synthetic molecule with potential applications in drug development and therapeutic interventions. The structural complexity of this molecule, characterized by its fluoren-9-ylmethoxycarbonyl and ynamidopentanoic acid moieties, suggests a multifaceted role in biochemical interactions and pharmacological mechanisms.

The fluoren-9-ylmethoxycarbonyl group is a key feature of this compound, contributing to its stability and reactivity in various chemical environments. This moiety is often employed in medicinal chemistry due to its ability to enhance binding affinity and metabolic stability. In recent years, the incorporation of fluorene-based structures into drug candidates has shown promise in improving pharmacokinetic profiles, particularly in the development of small-molecule inhibitors and activators. The ynamidopentanoic acid component adds another layer of functionality, providing a site for further derivatization and interaction with biological targets.

Recent advancements in the field of medicinal chemistry have highlighted the importance of ynamides as bioactive molecules. Ynamides are known for their broad spectrum of biological activities, including anti-inflammatory, anticancer, and antimicrobial properties. The presence of the ynamide group in 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidopentanoic acid positions it as a potential candidate for further exploration in these therapeutic areas. Studies have demonstrated that ynamides can exhibit potent activity against various disease states by modulating key signaling pathways and enzyme activities.

The synthesis of this compound involves intricate organic transformations, requiring precise control over reaction conditions and reagent selection. The fluoren-9-ylmethoxycarbonyl protecting group is particularly critical, as it must be introduced and removed at appropriate stages to avoid unwanted side reactions. The overall synthetic route likely involves multi-step processes, including condensation reactions, cyclization steps, and functional group modifications. Each step must be optimized to ensure high yield and purity, which are essential for subsequent biological evaluation.

In the realm of drug discovery, the ability to predict biological activity from chemical structure is paramount. Computational methods, such as molecular docking and quantum mechanical calculations, have been increasingly used to model the interactions between 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidopentanoic acid and potential target proteins. These simulations can provide valuable insights into binding affinities, metabolic stability, and other pharmacokinetic parameters. By leveraging such computational tools, researchers can accelerate the drug discovery process and prioritize compounds for experimental validation.

Experimental validation of biological activity typically involves in vitro assays designed to measure interactions with specific enzymes or receptors. For instance, if this compound is hypothesized to interact with an enzyme involved in inflammatory pathways, assays measuring enzyme inhibition could be employed. Similarly, if it is suspected to target a specific receptor involved in cancer progression, receptor binding assays might be conducted. These experiments are crucial for confirming the theoretical predictions generated through computational modeling.

The potential therapeutic applications of 3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynamidopentanoic acid are vast due to its structural features. In oncology research, for example, ynamides have shown promise as inhibitors of kinases and other enzymes implicated in tumor growth and metastasis. The fluoren-9-ylmethoxycarbonyl group may enhance solubility and cell membrane permeability, making it an attractive scaffold for developing novel anticancer agents. Additionally, its ability to modulate inflammatory pathways could make it relevant in treating chronic diseases such as rheumatoid arthritis or neuroinflammation.

In conclusion, 3-4-({(9H-fluoren-9-yli)methoxycarbonyl}amino)but -2 -ynamidopentanoic acid (CAS No. 2172453 -27 -7) is a structurally complex organic molecule with significant potential in pharmaceutical research. Its unique combination of functional groups makes it a versatile candidate for further exploration in drug development. By integrating computational modeling with experimental validation, researchers can uncover its full therapeutic potential and contribute to advancements in medicine.